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Compound of Interest

Compound Name: 4-methoxy-N-(4-nitrophenyl)aniline

Cat. No.: B1608119 Get Quote

Essential Safety and Handling Guide for 4-methoxy-
N-(4-nitrophenyl)aniline
Disclaimer: A specific Safety Data Sheet (SDS) for 4-methoxy-N-(4-nitrophenyl)aniline (CAS

730-11-0) is not readily available in public databases. The following guidance is a synthesis of

information from the SDSs of structurally similar compounds, including various nitroanilines and

methoxyanilines. This information is intended to provide a baseline for safe handling and

should not replace the official SDS provided by your chemical supplier. You must obtain and

meticulously follow the specific SDS for this compound before any use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for researchers, scientists, and

drug development professionals handling 4-methoxy-N-(4-nitrophenyl)aniline.

Summary of Potential Hazards
Based on analogous compounds, 4-methoxy-N-(4-nitrophenyl)aniline is anticipated to be a

hazardous substance. The primary concerns are acute toxicity if swallowed, inhaled, or in

contact with skin, and potential for serious eye damage. Prolonged or repeated exposure may

cause organ damage.
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Hazard Classification (Anticipated)
Precautionary Statement Codes
(Anticipated)

Acute Toxicity, Oral (Category 3 or 4) P264, P270, P301+P310

Acute Toxicity, Dermal (Category 3) P280, P302+P352, P312

Acute Toxicity, Inhalation (Category 3) P261, P271, P304+P340

Serious Eye Damage/Eye Irritation P280, P305+P351+P338

Specific Target Organ Toxicity (Repeated

Exposure)
P260

Hazardous to the Aquatic Environment P273

Operational Plan: Safe Handling and Storage
1. Engineering Controls:

Always handle this compound within a certified chemical fume hood to minimize inhalation

exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[1]

Use a local exhaust system if dust or aerosols are likely to be generated.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection:

Wear a flame-retardant lab coat.

Use chemically resistant gloves (e.g., nitrile, tested to EN 374) and ensure they are

inspected before use.
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Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection:

If handling outside of a fume hood or if dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a P3 particulate filter.[1]

3. Handling Procedures:

Pre-Handling:

Read and understand the supplier-provided SDS thoroughly.

Prepare all necessary equipment and materials within the fume hood.

Ensure the work area is clean and uncluttered.

During Handling:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling, even if gloves were worn.[1]

Avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[1]

Keep the container tightly sealed.

Store in a locked cabinet or an area accessible only to authorized personnel.

Emergency and First-Aid Plan
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[2][3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4]

Spill Response Protocol:

Evacuate all non-essential personnel from the area.

Wear the full PPE as described above, including respiratory protection.

Avoid generating dust.

Carefully sweep up the spilled solid material using non-sparking tools and place it into a

suitable, labeled container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not allow the spilled material or cleaning runoff to enter drains or waterways.[5]
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Disposal Plan
All waste containing 4-methoxy-N-(4-nitrophenyl)aniline must be treated as hazardous

waste.

1. Waste Collection:

Collect all waste material (including contaminated consumables like gloves and wipes) in a

dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

2. Disposal Procedure:

Dispose of the waste through a licensed hazardous waste disposal company.

Follow all federal, state, and local environmental regulations for chemical waste disposal.[1]

It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber. This must be done by a

certified professional.
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Caption: Workflow for safely handling 4-methoxy-N-(4-nitrophenyl)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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